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Compound of Interest

Compound Name:
Tetramethylammonium acetate

hydrate

Cat. No.: B3320825 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data and handling precautions for

tetramethylammonium acetate hydrate, a compound utilized in various chemical

applications, including as a laboratory reagent and in organic synthesis.[1][2] Adherence to the

following protocols is crucial for ensuring a safe laboratory environment.

Product Identification
Identifier Data

Product Name Tetramethylammonium acetate hydrate

CAS Number
1266615-86-4 (for hydrate)[3], 10581-12-1 (for

anhydrous)[4][5][6]

Molecular Formula C6H15NO2 (anhydrous)[6]

Molecular Weight 133.19 g/mol (anhydrous)[6]

Synonyms Tetramethylammonium acetate

Hazard Identification
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Tetramethylammonium acetate is classified as a hazardous chemical.[5] Below is a summary of

its hazard classifications and statements.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 3 H301: Toxic if swallowed[6]

Skin Corrosion/Irritation 2
H315: Causes skin irritation[4]

[5][6][7]

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation[4][5][6][7]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation[4][5][6][7]

GHS Label Elements:

Pictogram: GHS07 (Harmful)

Signal Word: Warning[5][7][8]

Physical and Chemical Properties
Property Value

Appearance White solid[5]

Odor No information available[5]

Melting Point 184 °C (decomposes)[2][5]

Boiling Point No information available[5]

Solubility Soluble in water[1][2]

Flash Point Not applicable

Toxicological Information
Limited quantitative toxicological data is available for tetramethylammonium acetate hydrate.

The following table summarizes the available information.
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Toxicity Endpoint Result

Acute Oral Toxicity No data available[3]

Skin Corrosion/Irritation Causes skin irritation[4][5][6]

Serious Eye Damage/Irritation Causes serious eye irritation[4][5][6]

Respiratory or Skin Sensitization No data available[3]

Germ Cell Mutagenicity No data available[3]

Carcinogenicity No data available[3]

Reproductive Toxicity No data available[3]

STOT-Single Exposure May cause respiratory irritation[4][5][6]

STOT-Repeated Exposure No data available[3]

Experimental Protocols for Safe Handling
5.1. Engineering Controls

Work should be conducted in a well-ventilated area, preferably in a chemical fume hood.[3]

[4][5]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[5][9]

5.2. Personal Protective Equipment (PPE)

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields conforming to EN

166 (EU) or NIOSH (US) standards.[3]

Skin Protection:

Wear impervious, chemical-resistant gloves (e.g., nitrile rubber). Gloves must be inspected

before use.[3]

Wear protective clothing to prevent skin contact.[4][9]
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Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-

face respirator with an appropriate cartridge.[3] A dust mask (type N95, US) may be suitable

in some situations.

5.3. Handling Procedures

Avoid all personal contact, including inhalation.[4]

Avoid formation of dust and aerosols.[3]

Wash hands and face thoroughly after handling.[5][8][10]

Do not eat, drink, or smoke in the work area.[4]

Keep containers tightly closed when not in use.[5][10]

Use non-sparking tools to prevent fire caused by electrostatic discharge.[3]

5.4. Storage

Store in a dry, cool, and well-ventilated place.[3][5][10]

Keep the container tightly closed.[5][10]

Store away from incompatible materials and foodstuff containers.[3]

5.5. Accidental Release Measures

Personal Precautions:

Evacuate personnel to a safe area.[3]

Wear appropriate personal protective equipment.[10]

Avoid breathing dust.[4]

Environmental Precautions:

Prevent the chemical from entering drains.[3][10]
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Containment and Cleanup:

For dry spills, sweep up the material and place it in a suitable, airtight container for

disposal, taking care not to disperse dust.[4][10]

For wet spills, vacuum or shovel the material into labeled containers for disposal.[4]

Wash the spill area with large amounts of water.[4]

5.6. Disposal

Dispose of the material and its container in accordance with local, regional, and national

regulations.[3][5]

First-Aid Measures
Exposure Route First-Aid Protocol

Inhalation

Move the victim to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention.[3][5][7]

Skin Contact

Immediately take off all contaminated clothing.

Wash the affected area with plenty of soap and

water. If skin irritation occurs, get medical

advice/attention.[3][5][10]

Eye Contact

Rinse cautiously with water for at least 15

minutes. Remove contact lenses if present and

easy to do. Continue rinsing and consult a

doctor.[3][5][10]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Never give anything by mouth to an

unconscious person. Seek medical attention if

you feel unwell.[3][10]

Fire-Fighting Measures
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Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[3]

[10]

Specific Hazards: The material is not considered a significant fire risk; however, containers

may burn.[4] Decomposition at high temperatures may generate poisonous fumes, including

carbon oxides and nitrogen oxides.[10]

Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[3][10]
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Caption: Logical workflow for handling tetramethylammonium acetate hydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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